Ethyl 7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxylate
• InChI: InChI=1S/C12H12N2O3/c1-3-17-12(16)9-6-13-10-5-4-8(2)7-14(10)11(9)15/h4-7H,3H2,1-2H3
• InChI Key: LVRKSDQLEQQBHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C=CC(=CN2C1=O)C
• Molecular Formula: C12H12N2O3
• DSSTOX Substance ID: DTXSID50876757
• Molecular Weight: 232.23 g/mol
• CAS RN: 5435-82-5

Description

Synthesis Analysis

The synthesis of ethyl 7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate and related derivatives typically involves the reaction of pyridine and pyrimidine precursors under various conditions. For instance, Youssef et al. (2013) reported the synthesis of related heterocycles by reacting 4-(2-aminothiazol-4-yl)-3-methyl-5-oxo-1-phenyl-2-pyrazoline with arylidene ethyl cyanoacetate to yield ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate (Youssef et al., 2013).

Molecular Structure Analysis

The molecular structure of ethyl 7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate derivatives has been elucidated through various spectroscopic techniques, including NMR and X-ray crystallography. Ukrainets et al. (2007) proposed an improved method for the preparation and purification of ethyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]-pyrimidine-3-carboxylates, revealing insights into their structural behavior in solution and solid-state (Ukrainets et al., 2007).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, forming a basis for synthesizing a wide range of heterocyclic compounds of biological importance. The reactivity is often explored through reactions with different reagents, leading to the formation of fused heterocyclic systems with diverse biological activities. The derivatives synthesized from ethyl 7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate exhibit significant biological activities, highlighting their potential in drug development and other applications (Youssef et al., 2013).

Physical Properties Analysis

The physical properties, including melting points, solubility, and crystalline structure, are crucial for understanding the behavior and application of these compounds. While specific data on ethyl 7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate is scarce in the provided sources, the analysis of related compounds suggests that slight modifications in the molecular structure can significantly affect these properties, influencing their utility in various scientific and industrial applications.

Chemical Properties Analysis

Ethyl 7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate and its derivatives exhibit a range of chemical properties, including reactivity towards nucleophiles and electrophiles, and the ability to participate in cycloaddition reactions. These properties are foundational for their use in synthesizing complex molecules and exploring new reactions and pathways in organic chemistry. The study by Yavari et al. (2002) on the dynamic NMR spectroscopic study of prototropic tautomerism in related compounds underscores the intricate chemical behavior of these molecules (Yavari et al., 2002).

Scientific Research Applications

Alkylation and Decomposition

• Ethyl 4-oxopyrido[1,2-a]pyrimidine-3-carboxylates, when alkylated at the 1-position, form quaternary salts. These salts decompose in alkaline solutions, yielding 2-alkylaminopyridines. This process indicates potential applications in synthesizing pyridine derivatives, which are valuable in various chemical industries (Landquist, 1971).

Synthesis of Tetracyclic Pyrimido[1′,2′:1,2]pyrido[3,2-b]indole Ring System

• A study demonstrates the synthesis of a new tetracyclic pyrimido[1′,2′:1,2]pyrido[3,2-b]indole ring system. This synthesis involves the acid-catalyzed intramolecular nucleophilic addition of ethyl 9-bromo-4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidine-3-carboxylates. Such syntheses are significant in medicinal chemistry for creating complex heterocyclic structures (Hermecz et al., 1991).

Methylation of Pyridine Moiety

• The methylation of the pyridine moiety in pyrido[1,2-a]pyrimidine nucleus is studied as a means to optimize the biological properties of certain compounds. This study involves the synthesis of N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides, indicating its relevance in the development of new pharmacologically active compounds (Ukrainets et al., 2015).

Synthesis of Fused Thiazolo Derivatives

• The research includes the synthesis of ethyl 3-(substituted)-4-oxo-2-thioxo-1,2,3,4,5,6,7,8-octahydropyrido[4',3':4,5]thieno-[2,3-d]pyrimidine-7-carboxylates and related compounds. These syntheses contribute to the field of heterocyclic chemistry, which is fundamental in drug discovery and development (Ahmed, 2003).

Antimicrobial Evaluation

• Ethyl 6-methyl-2-oxo-4-phenyl-1,2-dihydropyrimidine-5-carboxylate has been utilized in synthesizing various pyrimidine derivatives, which were subsequently evaluated for their antimicrobial properties. This indicates the potential application of these compounds in developing new antimicrobial agents (Farag et al., 2008).